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Compound of Interest

Compound Name: 4,5-Difluoro-2-nitrobenzonitrile

Cat. No.: B064013

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Difluoro-2-nitrobenzonitrile, a
fluorinated aromatic compound of interest in medicinal chemistry and materials science. This
document details its chemical and physical properties, safety information, and potential
applications, with a focus on its role as a synthetic intermediate. Due to the limited availability
of extensive research on this specific molecule, this guide also incorporates data and
methodologies from closely related compounds to provide a broader context for its potential
applications and experimental considerations.

Core Molecular and Physical Properties

4,5-Difluoro-2-nitrobenzonitrile is a solid organic compound characterized by the presence of
two fluorine atoms, a nitro group, and a nitrile group attached to a benzene ring. These
functional groups impart specific reactivity and physical properties to the molecule, making it a
valuable building block in organic synthesis.
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Property Value Reference
Molecular Formula C7H2F2N20:2 [1]
Molecular Weight 184.10 g/mol [1]
Appearance Solid [1]

Solubility in Water

Insoluble (predicted)

[1]

Solubility in Organic Solvents

Soluble in common organic
solvents (e.g.,
dichloromethane, chloroform)
(predicted)

[1]

Stability

Stable under normal
conditions; may react with
strong reducing agents or

bases

[1]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 4,5-Difluoro-2-

nitrobenzonitrile is not readily available in the surveyed literature, its synthesis can be inferred

from procedures for analogous compounds. A plausible synthetic route involves the

modification of a related precursor, such as 4,5-difluoro-2-nitrobenzoic acid.

The reactivity of 4,5-Difluoro-2-nitrobenzonitrile is largely dictated by its electron-withdrawing

groups (nitro and nitrile) and the presence of fluorine atoms, which are susceptible to

nucleophilic aromatic substitution. This reactivity makes it a versatile intermediate for the

synthesis of more complex molecules.

Potential Applications in Drug Discovery and
Medicinal Chemistry

Fluorinated benzonitriles are recognized as important scaffolds in the development of

therapeutic agents. The presence of fluorine can enhance metabolic stability, binding affinity,
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and lipophilicity of drug candidates. The nitrile group can act as a hydrogen bond acceptor or
be transformed into other functional groups.

Although specific biological activities for 4,5-Difluoro-2-nitrobenzonitrile have not been
extensively reported, related nitrobenzonitrile derivatives have shown promise in various
therapeutic areas:

 Antiviral Activity: A related nitrobenzene derivative, 2-(3,4-dichlorophenoxy)-5-
nitrobenzonitrile (MDL-860), has demonstrated inhibitory effects against a range of
picornaviruses.[2] It is suggested to inhibit an early event in viral replication, following
uncoating, which is necessary for the synthesis of the majority of viral RNA.[2] This suggests
that the nitrobenzonitrile scaffold could be a starting point for the development of novel
antiviral agents.

» Kinase Inhibition: The dinitrofluorobenzene scaffold is found in some kinase inhibitors.[3][4]
Kinases are crucial regulators of cell signaling, and their dysregulation is implicated in
diseases such as cancer. The electrophilic nature of the fluorinated and nitrated benzene
ring allows for covalent modification of nucleophilic residues in the kinase active site, leading
to irreversible inhibition. While not directly studied for 4,5-Difluoro-2-nitrobenzonitrile, its
structural similarity to known kinase inhibitor fragments suggests its potential as a building
block in this area.[5]

Experimental Protocols (Representative for Related
Compounds)

Given the lack of specific experimental protocols for 4,5-Difluoro-2-nitrobenzonitrile, the
following sections provide detailed methodologies for the synthesis and biological evaluation of
closely related compounds. These protocols are intended to serve as a guide for researchers
working with similar molecules.

Representative Synthesis of a Dimer from a Precursor

This protocol describes the synthesis of 4,4',5,5'-tetrafluoro-2,2'-dinitrobiphenyl from 4,5-
difluoro-2-nitrobenzoic acid, a potential precursor to the title compound.

Materials:
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» 4,5-difluoro-2-nitrobenzoic acid
o Copper(l) iodide (Cul)

¢ 4 A molecular sieves

e Dimethyl sulfoxide (DMSO)
 Silica gel

e Hexane

o Ether

Procedure:

e To an oven-dried Schlenk tube equipped with a stir bar, add 4,5-difluoro-2-nitrobenzoic acid
(0.2 mmol), Cul (0.06 mmol), and 4 A molecular sieves.

» Evacuate the tube and backfill with nitrogen three times.
e Add DMSO (2 mL) via syringe under a nitrogen atmosphere.

o Seal the tube with a Teflon screwcap and heat the reaction mixture to 140 °C with stirring for
the required time.

 After cooling to room temperature, filter the mixture through a short plug of silica gel and
concentrate in vacuo.

 Purify the residue by flash column chromatography on silica gel using a hexane/ether
gradient to yield the product.

Representative Antiviral Assay: Plaque Reduction Assay

This protocol is a general method for assessing the antiviral activity of a compound against
plague-forming viruses, such as picornaviruses.

Materials:
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o Confluent monolayers of a suitable host cell line (e.g., Vero cells) in 6-well plates
 Virus stock of known titer

o Test compound dissolved in a suitable solvent (e.g., DMSO) and diluted in culture medium to
various concentrations

e Culture medium (e.g., Eagle's Minimum Essential Medium) with 2% fetal bovine serum
o Agarose or methylcellulose overlay medium

» Crystal violet staining solution

Procedure:

o Wash the cell monolayers with phosphate-buffered saline (PBS).

o Adsorb the virus at a multiplicity of infection (MOI) of 0.01 to 0.1 for 1 hour at 37 °C.

e Remove the virus inoculum and wash the cells with PBS.

e Add the overlay medium containing different concentrations of the test compound.

 Incubate the plates at 37 °C in a CO:z incubator until viral plagues are visible (typically 2-3
days).

» Fix the cells with a formaldehyde solution and stain with crystal violet.

o Count the number of plaques in each well and calculate the percentage of plaque reduction
compared to the untreated virus control.

e The 50% inhibitory concentration (ICso) is determined as the compound concentration that
reduces the number of plaques by 50%.

Safety and Handling

4,5-Difluoro-2-nitrobenzonitrile should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted
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in a well-ventilated area or a chemical fume hood.

Storage: Store in a cool, dry, well-ventilated area away from heat, flames, and oxidizing agents.
[1] Keep the container tightly sealed to prevent moisture absorption.[1]

Logical Workflow for Investigating Novel
Benzonitrile Derivatives

The following diagram illustrates a typical workflow for the investigation of a novel benzonitrile
derivative, from initial synthesis to biological characterization.
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Caption: A logical workflow for the synthesis, characterization, and biological evaluation of
novel benzonitrile derivatives.

Conclusion

4,5-Difluoro-2-nitrobenzonitrile represents a potentially valuable building block for the
synthesis of novel compounds in the fields of drug discovery and materials science. Its
combination of fluorine, nitro, and nitrile functional groups offers a versatile platform for
chemical modification. While direct research on this compound is limited, the known activities of
related nitrobenzonitrile and fluorinated aromatic compounds suggest promising avenues for
future investigation, particularly in the development of antiviral agents and kinase inhibitors.
The experimental protocols and workflows provided in this guide, based on analogous
compounds, offer a solid foundation for researchers to begin exploring the potential of 4,5-
Difluoro-2-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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